3-Methyl-1-(propan-2-YL)cyclobutane-1-carboxylic acid

• Molecular Formula: C9H16O2
• Molecular Weight: 156.22 g/mol
• IUPAC Name: 3-methyl-1-propan-2-ylcyclobutane-1-carboxylic acid
• InChI: InChI=1S/C9H16O2/c1-6(2)9(8(10)11)4-7(3)5-9/h6-7H,4-5H2,1-3H3,(H,10,11)
• InChI Key: BRWPMZPZHFILEF-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(C1)(C(C)C)C(=O)O

Description

3-Methyl-1-(propan-2-yl)cyclobutane-1-carboxylic acid ( 1516711-62-8) is a substituted cyclobutane carboxylic acid derivative with the molecular formula C9H16O2 and a molecular weight of 156.22 g/mol . This compound is characterized by a cyclobutane ring substituted with both a carboxylic acid group and methyl and isopropyl functional groups, a structure that classifies it as a valuable chemical building block for research and development . Compounds within this chemical class have demonstrated significant research value in medicinal chemistry. Specifically, substituted cyclobutane carboxylic acid derivatives have been investigated for their potential antiviral activity, particularly in the development of novel therapeutics against influenza virus . The structural motif of the cyclobutane ring is of high interest in drug discovery for its ability to influence the conformational and physicochemical properties of potential drug candidates. This product is intended for research purposes only and is not for human or veterinary diagnostic or therapeutic uses. Researchers can leverage this compound as a key synthetic intermediate in the exploration of new pharmaceutical agents and for various other chemical synthesis applications.

Preparation Methods

Cyclization of Cyclobutanone Derivatives

One of the primary approaches involves cyclization of cyclobutanone derivatives, which serve as versatile intermediates. The process typically begins with the synthesis of substituted cyclobutanones, followed by ring expansion or cyclization reactions to incorporate the methyl and propan-2-yl groups.

Procedure:

• Starting Material: Substituted cyclobutanone, often bearing a suitable leaving group or functional handle.
• Reaction Conditions: Acidic or basic catalysis, often under reflux or microwave irradiation.
• Key Step: Intramolecular nucleophilic attack or radical cyclization to form the cyclobutane ring.

Example: A typical synthesis involves the reaction of a 4-oxo-2-methylbutanoyl precursor with an alkyl halide or via radical cyclization to generate the cyclobutane core with the desired substituents.

Cycloaddition Strategies describes the use of [2+2] cycloaddition reactions, especially photochemical or thermal, to construct cyclobutane rings. For example, the cycloaddition of alkenes or alkynes with suitable dienes under UV irradiation can generate substituted cyclobutanes.

Method	Starting Material	Conditions	Yield	Remarks
[2+2] Cycloaddition	Alkenes/alkynes	UV light	Moderate	Efficient for symmetrical derivatives

Functionalization of Cyclobutane Intermediates

Carboxylation

The introduction of the carboxylic acid group is achieved via carboxylation of cyclobutane derivatives. This can be performed through:

• Carbonation of organometallic intermediates: Grignard or organolithium reagents reacting with CO₂.
• Oxidation of alcohol precursors: Oxidation of cyclobutane alcohols to acids.

Example: A cyclobutane ring bearing a suitable side chain undergoes carboxylation with CO₂ under pressure, followed by acid workup.

Synthesis via Multistep Pathways Involving Malonic Acid Derivatives

Malonic Ester Synthesis

Based on, a common route involves the use of malonic acid derivatives reacting with α-halogenocarboxylic acids to form the cyclobutane ring through a cyclization process.

General Procedure:

• Step 1: Formation of malonic ester derivatives.
• Step 2: Reaction with α-halogenocarboxylic acids under basic conditions.
• Step 3: Cyclization to form the cyclobutane ring with the desired substituents.

Decarboxylation and Hydrolysis

Post-cyclization, the intermediates undergo decarboxylation and hydrolysis to yield the target acid.

Step	Reagents	Conditions	Outcome
Cyclization	Base + α-halogenocarboxylic acid	0–100°C	Cyclobutane core
Decarboxylation	Heat in DMF or DMSO	120–200°C	Carboxylic acid formation

Industrial and Laboratory-Scale Synthesis

Hydrolysis and Decarboxylation of Ester Derivatives

A practical method involves synthesizing methyl or ethyl esters of the compound, followed by hydrolysis and decarboxylation:

• Esterification: Reaction of the acid with methanol or ethanol.
• Hydrolysis: Base-catalyzed saponification.
• Decarboxylation: Heating in suitable solvents such as dimethylformamide or dimethylsulfoxide.

Purification and Characterization

Purification typically involves vacuum distillation or recrystallization, with characterization via melting point, NMR, and mass spectrometry.

Data Summary Table: Preparation Methods

Method	Starting Material	Key Reactions	Conditions	Advantages	Limitations
Cyclization of cyclobutanone derivatives	Cyclobutanone derivatives	Intramolecular nucleophilic attack	Reflux, microwave	High selectivity	Requires precursor synthesis
Cycloaddition	Alkenes/alkynes	[2+2] cycloaddition	UV irradiation	Efficient for symmetrical compounds	Limited regioselectivity
Malonic acid derivative cyclization	Malonic ester + α-halogenocarboxylic acid	Cyclization + decarboxylation	0–100°C	Good yields	Multistep process
Ester hydrolysis + decarboxylation	Ester derivatives	Hydrolysis + heat	120–200°C	Industrial scalability	Possible side reactions

Chemical Reactions Analysis

Types of Reactions: 3-Methyl-1-(propan-2-YL)cyclobutane-1-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions using agents like lithium aluminum hydride can convert the carboxylic acid group to an alcohol.

Substitution: Halogenation reactions can introduce halogen atoms into the cyclobutane ring, leading to the formation of halogenated derivatives.

Common Reagents and Conditions:

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

Substitution: Halogens (Cl2, Br2), catalysts (FeCl3)

Major Products:

Oxidation: Carboxylic acids, ketones

Reduction: Alcohols

Substitution: Halogenated cyclobutane derivatives

Scientific Research Applications

3-Methyl-1-(propan-2-YL)cyclobutane-1-carboxylic acid finds applications in various scientific research fields:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 3-Methyl-1-(propan-2-YL)cyclobutane-1-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in inflammatory pathways, thereby reducing inflammation and pain.

Comparison with Similar Compounds

Table 1: Key Structural Features and Properties

Compound Name	Substituents/Functional Groups	Molecular Formula	CAS Number	Molecular Weight	Key Applications/Notes	References
3-Methyl-1-(propan-2-yl)cyclobutane-1-carboxylic acid	3-methyl, 1-isopropyl, carboxylic acid	C9H16O2	Not provided	~156.22	Potential intermediate in drug synthesis	-
(E/Z)-1-Amino-3-(but-3-en-1-yl)cyclobutane-1-carboxylic acid (E7/Z7)	1-amino, 3-butenyl, carboxylic acid	C9H15NO2	Not provided	~169.22	Peptide stapling via RCM; stereospecific applications
1-(3-Chlorophenyl)-3-methylcyclobutane-1-carboxylic acid	3-methyl, 1-(3-chlorophenyl), carboxylic acid	C12H13ClO2	1340521-86-9	224.69	Enhanced binding affinity due to aromatic halogen
3-Pentylcyclobutane-1-carboxylic acid	3-pentyl, carboxylic acid	C10H18O2	66016-19-1	~170.25	Increased lipophilicity for membrane penetration
cis-3-(Methylamino)cyclobutane-1-carboxylate isopropyl ester	3-methylamino, isopropyl ester	C9H17NO2	2136718-64-2	171.24	Improved bioavailability via esterification

Steric and Electronic Effects

• In contrast, the chlorophenyl group in 1-(3-chlorophenyl)-3-methylcyclobutane-1-carboxylic acid creates planar steric constraints, favoring π-π stacking in biological targets .
• Electronic Effects: The carboxylic acid group in all compounds contributes to acidity (pKa ~4-5), but electron-withdrawing groups like chlorine in the chlorophenyl derivative further acidify the carboxyl group, enhancing hydrogen-bonding capacity . The amino group in E7/Z7 introduces basicity (pKa ~9-10), enabling zwitterionic behavior under physiological conditions .

Biological Activity

3-Methyl-1-(propan-2-YL)cyclobutane-1-carboxylic acid is a cyclobutane derivative that has garnered attention in pharmacological research due to its potential biological activities. This compound's unique structure, featuring a cyclobutane ring and a carboxylic acid functional group, suggests possible interactions with various biological targets, influencing enzyme activity and receptor binding.

Chemical Structure and Properties

The molecular formula of 3-Methyl-1-(propan-2-YL)cyclobutane-1-carboxylic acid is $C_8H_{14}O_2$. The compound consists of:

• A cyclobutane ring, which contributes to its unique three-dimensional conformation.
• A carboxylic acid group that can form hydrogen bonds with biological molecules, enhancing its interaction potential.

The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets within biological systems:

• Hydrogen Bonding : The carboxylic acid group can form hydrogen bonds with proteins and enzymes, potentially modulating their activity.
• Hydrophobic Interactions : The isopropyl group may enhance hydrophobic interactions, affecting binding affinity and specificity toward various biological receptors.

Biological Activities

Research into the biological activities of 3-Methyl-1-(propan-2-YL)cyclobutane-1-carboxylic acid indicates several potential pharmacological effects:

1. Antimicrobial Activity

Studies have shown that compounds with similar structural features exhibit antimicrobial properties. The presence of the cyclobutane ring may enhance interactions with microbial membranes, leading to increased efficacy against bacterial strains.

2. Anti-inflammatory Effects

Preliminary investigations suggest that this compound may possess anti-inflammatory properties. This effect could be mediated through the inhibition of pro-inflammatory cytokines or modulation of signaling pathways involved in inflammation.

3. Anticancer Potential

There is ongoing research into the anticancer properties of cyclobutane derivatives. Initial findings indicate that 3-Methyl-1-(propan-2-YL)cyclobutane-1-carboxylic acid may induce apoptosis in cancer cells by interfering with cell cycle regulation and promoting cell death pathways.

Case Studies and Research Findings

Recent studies have explored the pharmacological potential of related compounds, providing insights into the possible effects of 3-Methyl-1-(propan-2-YL)cyclobutane-1-carboxylic acid:

Study Reference	Findings
	Investigated the synthesis and biological evaluation of cyclobutane derivatives, highlighting their potential as enzyme inhibitors.
	Demonstrated that structurally similar compounds exhibit significant antitumor activity against various cancer cell lines.
	Reported on the broad substrate acceptance of cyclobutane derivatives in biocatalysis, suggesting their versatility in pharmaceutical applications.

Comparative Analysis with Similar Compounds

To better understand the unique properties of 3-Methyl-1-(propan-2-YL)cyclobutane-1-carboxylic acid, it is useful to compare it with structurally similar compounds:

Compound	Structure	Biological Activity
1-(Propan-2-YL)cyclobutane-1-carboxylic acid	Similar cyclobutane structure	Potential enzyme inhibitor
3-Methylcyclobutanecarboxylic acid	Lacks isopropyl group	Limited biological activity reported

Q & A

Basic Research Questions

What are the optimal synthetic routes for 3-Methyl-1-(propan-2-yl)cyclobutane-1-carboxylic acid, and how do reaction conditions influence yield and purity?

Answer:
The synthesis of this compound can be approached via cyclization reactions or functional group transformations. For example, cyclobutane derivatives are often synthesized using [2+2] photocycloaddition or ring-closing metathesis. Reaction conditions such as temperature (e.g., −78°C for ketene dimerization), solvent polarity (e.g., anhydrous benzene for minimizing side reactions), and catalysts (e.g., Lewis acids for stereochemical control) critically impact yield and purity. Post-synthesis purification via recrystallization or chromatography is recommended to achieve >95% purity, as seen in structurally analogous cyclobutane-carboxylic acids .

How can spectroscopic techniques confirm the structural integrity and stereochemistry of this compound?

Answer:

• NMR : $^1$H and $^13$C NMR can identify substituents on the cyclobutane ring (e.g., methyl and isopropyl groups) and verify stereochemistry through coupling constants (e.g., cis vs. trans ring substituents).
• IR : Confirms the presence of carboxylic acid (C=O stretch ~1700 cm$^{-1}$) and absence of unwanted functional groups.
• X-ray Crystallography : Resolves absolute stereochemistry and ring strain effects, as demonstrated in studies of rac-(1R,2S)-2-(ethoxycarbonyl)cyclobutane-1-carboxylic acid .

Advanced Research Questions

What strategies resolve contradictory data regarding this compound’s biological activity across assay systems?

Answer:
Contradictions may arise from assay-specific conditions (e.g., pH, co-solvents) or target selectivity. To address this:

• Dose-Response Profiling : Compare IC$_{50}$ values across multiple assays (e.g., enzyme inhibition vs. cell-based assays).
• Structural Analog Comparison : Evaluate activity trends in derivatives (e.g., 3-hydroxy or methoxy-substituted analogs) to identify pharmacophore requirements .
• Computational Docking : Predict binding modes to reconcile discrepancies between in vitro and in silico results .

How can computational modeling predict interaction mechanisms with enzymatic targets?

Answer:

• Molecular Dynamics (MD) Simulations : Assess conformational stability of the cyclobutane ring in enzyme active sites (e.g., cyclooxygenase or cytochrome P450).
• Density Functional Theory (DFT) : Calculate electronic properties of the carboxylic acid group to predict hydrogen-bonding interactions.
• Free Energy Perturbation (FEP) : Quantify binding affinity changes upon substituent modification (e.g., isopropyl vs. methoxy groups) .

What are the challenges in designing enantioselective syntheses for this compound, and how are they addressed?

Answer:
The strained cyclobutane ring complicates enantiocontrol. Strategies include:

• Chiral Auxiliaries : Use of Evans’ oxazolidinones to direct stereochemistry during ring formation.
• Asymmetric Catalysis : Palladium-catalyzed cyclopropane ring expansion with chiral ligands (e.g., BINAP).
• Kinetic Resolution : Enzymatic hydrolysis of racemic mixtures using lipases or esterases .

How does the steric strain of the cyclobutane ring influence reactivity in derivatization reactions?

Answer:
The ring strain (~110 kJ/mol) increases susceptibility to ring-opening reactions but stabilizes electrophilic substitution at the carboxylic acid group. For example:

• Nucleophilic Acyl Substitution : Reactivity with amines or alcohols is enhanced due to partial positive charge on the carbonyl carbon.
• Decarboxylation : Controlled thermal or photolytic conditions prevent undesired ring fragmentation .

Methodological Tables

Key Parameter	Impact on Synthesis	Reference
Temperature Control	Minimizes side reactions (e.g., dimerization)
Solvent Polarity	Affects cyclization efficiency
Catalyst (e.g., Pd(OAc)$_2$)	Enhances enantioselectivity

Spectroscopic Signature	Structural Insight
$^1$H NMR δ 1.2–1.4 ppm	Isopropyl group protons
IR 1700 cm$^{-1}$	Carboxylic acid C=O stretch
X-ray C–C bond length ~1.54 Å	Cyclobutane ring strain